![molecular formula C11H18O4 B1621878 Dimethyl 2-cyclohexylmalonate CAS No. 49769-76-8](/img/structure/B1621878.png)
Dimethyl 2-cyclohexylmalonate
Overview
Description
Dimethyl 2-cyclohexylmalonate is an ester . It is also known by its CAS number 49769-76-8 .
Synthesis Analysis
The synthesis of this compound can be achieved from Propanedioic acid, 2-cyclohexylidene-, 1,3-dimethyl ester . More details about the synthesis process can be found in the relevant papers .Molecular Structure Analysis
The molecular formula of this compound is C11H18O4 . The InChI key is CULITIDIVVTWIV-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 261.6±13.0 °C at 760 mmHg, and a flash point of 120.1±18.2 °C . It has a molar refractivity of 54.3±0.3 cm3, a polar surface area of 53 Å2, and a molar volume of 198.5±3.0 cm3 .Scientific Research Applications
Oxidative Cyclization in Organic Synthesis
Dimethyl 2-cyclohexylmalonate is used in oxidative cyclization processes. Baciocchi et al. (1992) explored Cerium (IV) ammonium nitrate promoted oxidative cyclization of dimethyl 4-pentenylmalonate, a reaction sensitive to conditions and copper salts, which can be extrapolated to this compound for synthetic applications (Baciocchi, Paolobelli, & Ruzziconi, 1992).
Measurement of Isotope Effects
This compound plays a role in measuring deuterium kinetic isotope effects in organic reactions. Pascal et al. (1984) used it to demonstrate the effectiveness of /sup 2/H NMR spectroscopy for measuring natural-abundance deuterium isotope effects (Pascal, Baum, Wagner, & Rodgers, 1984).
Cyclization Reactions
Kitagawa et al. (1993) investigated the cyclization reactions of dimethyl 4-alkenylmalonate derivatives, including this compound, demonstrating the potential for creating complex molecular structures (Kitagawa, Inoue, Hirano, & Taguchi, 1993).
Electrochemical Oxidation
The electrochemical oxidation of dimethyl aminomalonates, including this compound, was researched by Okimoto et al. (2006), highlighting its utility in forming carbon-carbon bonds (Okimoto, Yoshida, Hoshi, Hattori, Komata, Numata, & Tomozawa, 2006).
Asymmetric Synthesis
H. Bricout et al. (1996) reported on the nickel-catalyzed alkylation of allylic acetates with dimethyl malonate, offering insights into asymmetric synthesis methods that couldinvolve this compound (Bricout, Carpentier, & Mortreux, 1996).
Reactions with Zinc and Aromatic Aldehydes
Kirillov et al. (2010) studied the reaction of this compound analogs with zinc and aromatic aldehydes. This research opens avenues for synthesizing complex organic compounds, potentially applicable to this compound (Kirillov, Melekhin, Shurov, Plotnikov, Vakhrin, & Maiorova, 2010).
Photolysis and Radical Addition Reactions
Byers et al. (2001) explored the generation of dimethyl methylmalonyl radical, which is structurally similar to this compound, via photolysis. This study underlines the potential of this compound in radical addition reactions (Byers, Kosterlitz, & Steinberg, 2001).
Synthesis and Characterization in Anti-inflammatory Applications
Al Ugla (2011) synthesized and evaluated Dimethyl 4-oxo-2,6-diphenylcyclohexane-1,1-dicarboxylate, a compound related to this compound, for its anti-inflammatory properties, indicating a potential area for the application of this compound (Al Ugla, 2011).
Anodic Cyclization for Synthesis
Okimoto et al. (2013) discussed the anodic cyclization of dimethyl 2-(3-oxo-3-arylpropyl) malonates, a process that could be applicable to this compound, to create novel cyclopropane derivatives (Okimoto, Yamamori, Ohashi, Hoshi, & Yoshida, 2013).
Properties
IUPAC Name |
dimethyl 2-cyclohexylpropanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O4/c1-14-10(12)9(11(13)15-2)8-6-4-3-5-7-8/h8-9H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CULITIDIVVTWIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCCC1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383152 | |
Record name | Dimethyl cyclohexylpropanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
49769-76-8 | |
Record name | Dimethyl cyclohexylpropanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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